Cas no 118429-10-0 (Acetic acid, [(4-bromophenyl)hydrazono]chloro-, methyl ester)

Acetic acid, [(4-bromophenyl)hydrazono]chloro-, methyl ester structure
118429-10-0 structure
Product Name:Acetic acid, [(4-bromophenyl)hydrazono]chloro-, methyl ester
CAS No:118429-10-0
MF:C9H8BrClN2O2
MW:291.529020309448
CID:1210947
PubChem ID:71339506
Update Time:2025-04-20

Acetic acid, [(4-bromophenyl)hydrazono]chloro-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • Acetic acid, [(4-bromophenyl)hydrazono]chloro-, methyl ester
    • methyl 2-[(4-bromophenyl)hydrazinylidene]-2-chloroacetate
    • Methyl [2-(4-bromophenyl)hydrazinylidene](chloro)acetate
    • 118429-10-0
    • DTXSID70766924
    • Inchi: 1S/C9H8BrClN2O2/c1-15-9(14)8(11)13-12-7-4-2-6(10)3-5-7/h2-5,12H,1H3
    • InChI Key: SOKMINLPGKEBMH-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1)NN=C(C(=O)OC)Cl

Computed Properties

  • Exact Mass: 289.94584
  • Monoisotopic Mass: 289.94577g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 253
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 4.5
  • Topological Polar Surface Area: 50.7Ų

Experimental Properties

  • PSA: 50.69
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